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Compound of Interest

Compound Name: Cyhalodiamide

Cat. No.: B1471301 Get Quote

An In-depth Resource for Researchers, Scientists, and Drug Development Professionals

Abstract
Cyhalodiamide (ZJ4042) is a novel phthalic diamide insecticide demonstrating high efficacy

against a range of lepidopteran pests. Developed by the Zhejiang Research Institute of

Chemical Industry, Ltd., its unique mode of action, targeting insect ryanodine receptors, offers a

valuable tool for integrated pest management and resistance management strategies. This

technical guide provides a comprehensive overview of the discovery, synthesis, mechanism of

action, biological activity, and analytical methodologies related to Cyhalodiamide. Detailed

experimental protocols and visualizations of key pathways are included to support further

research and development in this area.

Discovery and Chemical Profile
Cyhalodiamide is a synthetic dicarboxylic acid diamide insecticide developed in China. It is the

result of efforts to identify new active ingredients for the control of economically important

agricultural pests.

Chemical and Physical Properties
The chemical structure and properties of Cyhalodiamide are summarized in the table below. It

is characterized by a complex structure that includes amide and nitrile functional groups.
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Property Value Source

IUPAC Name

3-chloro-N2-(1-cyano-1-

methylethyl)-N1-[4-(1,2,2,2-

tetrafluoro-1-

(trifluoromethyl)ethyl)-2-

methylphenyl]phthalamide

ChemicalBook

CAS Number 1262605-53-7 PubChem

Molecular Formula C₂₂H₁₇ClF₇N₃O₂ PubChem

Molecular Weight 523.8 g/mol PubChem

Appearance Not specified (likely solid) -

Boiling Point 469.1 °C (predicted) Unspecified

Density ~1.4 g/cm³ (predicted) Unspecified

Water Solubility Low AERU

Volatility Non-volatile AERU

Synthesis of Cyhalodiamide
The synthesis of Cyhalodiamide is achieved through a multi-step process involving ring-

opening and ring-closure reactions.

Synthetic Pathway
The general synthetic route involves a three-step sequence starting from 3-chlorophthalic

anhydride. This pathway is efficient and allows for the construction of the complex diamide

structure.
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Step 1: Ring-Opening

Step 2: Ring-Closure (Cyclization) Step 3: Ring-Opening and Amidation

3-chlorophthalic anhydride

Phthalic acid monoamide

Reaction

2-amino-2-methylpropionitrile

Reactant

Phthalic isoimide

Acidic conditions

Cyhalodiamide

Reaction

2-methyl-4-heptafluoroisopropylaniline

Reactant

Click to download full resolution via product page

Caption: Synthetic workflow for Cyhalodiamide.

Experimental Protocol for Synthesis
The following protocol is a generalized representation of the synthesis of Cyhalodiamide
based on available literature.

Step 1: Formation of Phthalic Acid Monoamide

3-chlorophthalic anhydride is reacted with 2-amino-2-methylpropionitrile in a suitable

solvent.

The reaction mixture is stirred at a controlled temperature to facilitate the ring-opening of

the anhydride and formation of the phthalic acid monoamide intermediate.
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The product is isolated and purified.

Step 2: Cyclization to Phthalic Isoimide

The phthalic acid monoamide derivative is treated under acidic conditions.

This promotes intramolecular cyclization to form the phthalic isoimide.

The isoimide is then isolated from the reaction mixture.

Step 3: Formation of Cyhalodiamide

The phthalic isoimide is reacted with 2-methyl-4-heptafluoroisopropylaniline.

This final ring-opening and amidation step yields Cyhalodiamide.

The final product is purified using techniques such as column chromatography.

Mechanism of Action
Cyhalodiamide's insecticidal activity stems from its specific interaction with the insect's

muscular system.

Signaling Pathway
The primary target of Cyhalod

To cite this document: BenchChem. [Cyhalodiamide: A Technical Guide to its Discovery,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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